Cas no 2287259-57-6 (Methyl 2-amino-3-(6-chloropyridin-3-yl)propanoate hydrochloride)

• Product Name: Methyl 2-amino-3-(6-chloropyridin-3-yl)propanoate hydrochloride
• CAS No: 2287259-57-6
• MF: C₉H₁₂Cl₂N₂O₂
• MW: 251.109780311584
• CID: 6228290
• PubChem ID: 137944529
• Update Time: 2025-06-09

Methyl 2-amino-3-(6-chloropyridin-3-yl)propanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-6743909
• methyl 2-amino-3-(6-chloropyridin-3-yl)propanoate;hydrochloride
• 2287259-57-6
• Methyl 2-amino-3-(6-chloropyridin-3-yl)propanoate hydrochloride
• Methyl2-amino-3-(6-chloropyridin-3-yl)propanoatehydrochloride

• Inchi： 1S/C9H11ClN2O2.ClH/c1-14-9(13)7(11)4-6-2-3-8(10)12-5-6;/h2-3,5,7H,4,11H2,1H3;1H
• InChI Key： RPVSDHGNNIFPLN-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)CC(C(=O)OC)N.Cl

Computed Properties

• Exact Mass: 250.0275830g/mol
• Monoisotopic Mass: 250.0275830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.2Ų

Additional information on Methyl 2-amino-3-(6-chloropyridin-3-yl)propanoate hydrochloride

Methyl 2-amino-3-(6-chloropyridin-3-yl)propanoate hydrochloride: A Comprehensive Overview

Methyl 2-amino-3-(6-chloropyridin-3-yl)propanoate hydrochloride (CAS no. 2287259-57-6) is a significant compound in the realm of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. This compound, characterized by its hydrochloride salt form, combines a propanoate moiety with an amino group, further modified by a chloropyridine ring at the 3-position. Such structural features make it a promising candidate for various biochemical and pharmacological applications.

The 6-chloropyridin-3-yl substituent is particularly noteworthy, as it introduces a level of electronic and steric complexity that can influence the compound's interactions with biological targets. Pyridine derivatives are well-documented for their role in medicinal chemistry, often serving as key structural elements in drugs targeting neurological disorders, infectious diseases, and cancer. The presence of chlorine at the 6-position enhances the lipophilicity of the molecule, potentially improving its membrane permeability—a crucial factor for drug bioavailability.

In recent years, there has been a surge in research focused on developing novel small-molecule inhibitors for therapeutic applications. Methyl 2-amino-3-(6-chloropyridin-3-yl)propanoate hydrochloride has emerged as a compound of interest in this context, particularly for its potential as an intermediate in the synthesis of more complex pharmacophores. Its dual functionality—combining both an amino and a carboxylate group—makes it a versatile building block for further chemical modifications.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is advantageous for both in vitro and in vivo studies. This solubility profile is critical for pharmaceutical formulations, where bioavailability and metabolic stability are paramount. Researchers have leveraged this property to explore the compound's efficacy in various preclinical models.

One of the most compelling aspects of Methyl 2-amino-3-(6-chloropyridin-3-yl)propanoate hydrochloride is its potential role in modulating enzyme activity. The chloropyridine moiety is known to interact with aromatic residues in protein targets, often leading to allosteric changes that can alter enzyme function. For instance, studies have suggested that pyridine-based compounds may inhibit kinases and phosphodiesterases, which are implicated in numerous disease pathways. The amino group at the 2-position provides a site for further derivatization, allowing researchers to fine-tune the compound's binding affinity and selectivity.

The compound's structural motif has also been explored in the context of drug repurposing efforts. By examining existing pharmacological data on related compounds, researchers have identified potential therapeutic applications for Methyl 2-amino-3-(6-chloropyridin-3-yl)propanoate hydrochloride. For example, its ability to interact with specific protein targets suggests it may have utility in treating inflammatory conditions or metabolic disorders. Additionally, its mode of action aligns with emerging trends in targeted therapy, where small molecules are designed to disrupt disease-causing pathways.

In vitro studies have provided preliminary insights into the biological activity of this compound. Researchers have observed notable interactions with enzymes such as cytochrome P450 monooxygenases and ATP-binding cassette transporters, which play critical roles in drug metabolism and efflux. These findings underscore the importance of Methyl 2-amino-3-(6-chloropyridin-3-yl)propanoate hydrochloride as a scaffold for developing drugs with enhanced pharmacokinetic profiles.

The development of novel synthetic routes for this compound has also been a focus of recent research. Efficient synthetic methodologies not only facilitate large-scale production but also enable rapid screening of analogues with modified substituents. Advances in catalytic processes have allowed for the introduction of chiral centers at key positions within the molecule, opening up possibilities for developing enantiomerically pure drugs with improved therapeutic outcomes.

The integration of computational chemistry techniques has further accelerated the discovery process for Methyl 2-amino-3-(6-chloropyridin-3-yl)propanoate hydrochloride. Molecular modeling studies have helped predict binding affinities and optimize lead structures before experimental validation. These computational approaches complement traditional high-throughput screening methods, providing a more holistic understanding of how the compound interacts with biological systems.

Emerging research also highlights the potential of Methyl 2-amino-3-(6-chloropyridin-3-yl)propanoate hydrochloride as an antiviral agent. The structural features common to pyridine derivatives suggest they may disrupt viral replication cycles by inhibiting essential enzymes or interfering with host-virus interactions. Preliminary data indicate that certain analogues exhibit inhibitory effects against RNA viruses, making them candidates for further development against emerging infectious diseases.

The compound's stability under various storage conditions is another critical consideration for pharmaceutical applications. Studies have demonstrated that Methyl 2-amino-3-(6-chloropyridin-3-yl)propanoate hydrochloride maintains its integrity when stored at controlled temperatures and humidity levels. This stability ensures consistent quality throughout the supply chain and supports long-term clinical trials without degradation concerns.

In conclusion, Methyl 2-amino-3-(6-chloropyridin-3-yl)propanoate hydrochloride represents a fascinating area of research within pharmaceutical chemistry. Its unique structural features offer multiple avenues for therapeutic intervention across various disease domains. As research continues to uncover new biological targets and synthetic strategies, this compound is poised to play an increasingly significant role in drug discovery and development efforts worldwide.